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CAS No.: 159989-65-8

Cat. No.: S007595

Thermal Stability of Nelfinavir Mesylate

The key data on the thermal behavior of Nelfinavir Mesylate from a 2010 study is summarized in the table
below [1].

Analysis Technique Key Findings on Thermal Stability
Differential Scanning Endothermic melt with peak temperature (Tm) at approximately
Calorimetry (DSC) 250°C, followed by an exothermic peak at about 280°C attributed to

glass transition/degradation [1].

Thermogravimetric Analysis  Multi-stage decomposition process initiating around 250°C, with major

(TGA) mass loss occurring between 250°C and 350°C [1].
Fourier Transform Infrared Spectral changes observed in samples exposed to high temperatures,
(FTIR) Spectroscopy indicating thermal degradation [1] [2].

This study concluded that Nelfinavir Mesylate is relatively stable at room temperature but undergoes

significant degradation when exposed to temperatures at or above its melting point (~250°C) [1].
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Experimental Methodology

The research employed a standard approach for pharmaceutical stress testing. The following workflow
outlines the general experimental process, though specific details on isothermal TBA holds were not

available in the search results.

(Sample PreparatiorD

Data Correlation
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The key steps in the experimental protocol were [1]:

e Sample Preparation: Nelfinavir Mesylate powder was procured from Cipla Pharmaceuticals Ltd.
and used directly [1].
e Thermal Stress Application: Drug samples were heated to various high temperatures (specific
conditions not fully detailed in the abstract) to induce degradation [1].
¢ Instrumental Analysis:
o DSC: The DSC thermogram of the pure drug shows an endotherm at ~90°C (potentially due to
moisture) and the primary melting endotherm at ~250°C [1].
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o TGA: The study used TGA to monitor mass loss, confirming thermal decomposition beginning
at 250°C [1].

o FTIR: Spectra of intact vs. thermally stressed samples were compared to identify degradation-
induced structural changes [1].

o HPLC: Used as a supporting technique to confirm the findings from the spectroscopic and
thermal analyses [1].

Research Context and Considerations

The provided data offers a solid starting point, but for a comprehensive technical guide, please consider the

following:

o Dated Information: The core study is from 2010. Drug development practices and analytical
technologies may have advanced since then [1].

¢ Methodological Gaps: Specific instrument parameters (heating rates, gas environment), detailed
sample preparation for DSC/TGA, and exact temperature protocols for stress testing were not fully
elaborated in the available abstracts [1].

e Form-Dependent Stability: The data pertains to a specific crystalline form of Nelfinavir Mesylate.
Other crystalline or amorphous forms, such as the "Form I" mentioned in a patent, may exhibit
different thermal profiles [3] [4].

e Correlation with Other Properties: Subsequent research has focused on leveraging the drug's
properties to develop novel formulations, such as spray-dried particles and nanoparticles, to enhance
bioavailability rather than further investigating its intrinsic thermal stability [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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